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Compound of Interest

Compound Name: 2-Chloro-5-nitrobenzamide

Cat. No.: B107470

An In-depth Technical Guide on 2-Chloro-5-nitrobenzamide

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 2-Chloro-5-nitrobenzamide, tailored for researchers, scientists, and drug
development professionals. The information covers its structural and physicochemical
characteristics, reactivity, and established protocols for its synthesis and analysis.

Core Physical and Chemical Properties

2-Chloro-5-nitrobenzamide is a substituted benzamide compound featuring both a chloro and
a nitro functional group on the aromatic ring.[1] These substitutions are critical to its reactivity
and utility as a building block in organic synthesis.[1][2]

Data Presentation: Physicochemical Properties

The quantitative properties of 2-Chloro-5-nitrobenzamide are summarized in the table below
for clear reference and comparison.
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Property Value Source(s)
Molecular Formula C7HsCIN20s3 [1103114]
Molecular Weight 200.58 g/mol [1103114]
CAS Number 16588-15-1 [1113114]
Melting Point 178 °C [3]
Boiling Point 299 °C at 760 mmHg [3]
Density 1.52 g/cm3 [3]
Flash Point 134.6 °C [3]

pKa (Predicted) 14.23 + 0.50 [1]
Topological Polar Surface Area  88.9 A2 [1114]
IUPAC Name 2-chloro-5-nitrobenzamide [4]

Chemical Profile and Reactivity

Stability and Storage: The stability of 2-Chloro-5-nitrobenzamide under standard conditions is
not fully detailed, but it should be stored in a cool, dry place within a tightly sealed container.[3]

Reactivity and Incompatibilities: The compound is incompatible with acids, bases, oxidizing
agents, and reducing agents.[3] Contact with these substances should be avoided to prevent
unintended reactions.[3]

Hazardous Decomposition: Upon decomposition, it can produce hazardous substances
including hydrogen chloride, chlorine, nitrogen oxides, carbon monoxide, and carbon dioxide.

[3]

Synthetic Utility: 2-Chloro-5-nitrobenzamide serves as a key intermediate in the synthesis of
various pharmaceuticals, agrochemicals, and dyes.[1] The electron-withdrawing properties of
the nitro and chloro groups activate the molecule for various organic transformations, making it
a valuable precursor in medicinal chemistry.[1][5] Its structural features are foundational for
creating diverse and complex molecular structures.[1]
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Experimental Protocols

While a direct, single-step synthesis protocol for 2-Chloro-5-nitrobenzamide is not detailed in
the provided literature, a logical and common synthetic pathway involves the nitration of a
precursor followed by amidation. The following protocols are based on established methods for
analogous compounds.

Synthesis of Precursor: 2-Chloro-5-nitrobenzoic Acid

This synthesis involves the nitration of o-chlorobenzoic acid.

Materials:

o-Chlorobenzoic acid[6][7]

Concentrated Sulfuric Acid (100%)[7]

Concentrated Nitric Acid[6]

Ice[7]

Procedure:

Prepare a solution by dissolving pure o-chlorobenzoic acid in 100% sulfuric acid (e.g., 32g in
1609).[7]

e Cool the mixture to below 0°C using an ice-salt bath.[7]

o Prepare a nitrating mixture of nitric acid and sulfuric acid.[7]

e Add the nitrating mixture dropwise to the o-chlorobenzoic acid solution over approximately
one hour, ensuring the temperature is maintained below 0°C.[7]

» Allow the reaction mixture to sit at room temperature for 10-12 hours.[7]

e Pour the mixture onto crushed ice to precipitate the crude product, 2-chloro-5-nitrobenzoic
acid.[7]

e Filter the solid and wash it with cold water.[8]
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Purification:

e The crude product can be purified by recrystallization, for instance, from boiling water, to
remove unreacted starting material.[7]

Logical Next Step: Amidation of 2-Chloro-5-nitrobenzoic
Acid
The conversion of the synthesized carboxylic acid to the target benzamide is a standard

synthetic step. A common method involves converting the carboxylic acid to an acid chloride,
followed by a reaction with ammonia.

Step 2a: Formation of the Acid Chloride (General Protocol)

e The dried 2-Chloro-5-nitrobenzoic acid is refluxed with a chlorinating agent, such as thionyl
chloride (SOCI2) or oxalyl chloride, often in an inert solvent.

e The reaction is monitored until the carboxylic acid is fully consumed.

» The excess chlorinating agent and solvent are removed under reduced pressure to yield the
crude 2-chloro-5-nitrobenzoyl chloride.

Step 2b: Formation of the Amide (General Protocol)
e The crude acid chloride is dissolved in an appropriate inert solvent.

e The solution is cooled in an ice bath and treated with an excess of concentrated aqueous
ammonia or by bubbling ammonia gas through the solution.

e The resulting precipitate, 2-Chloro-5-nitrobenzamide, is collected by filtration, washed with
water, and dried.

o Further purification can be achieved by recrystallization from a suitable solvent like ethanol.

[8]

Spectroscopic Analysis Protocols

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://prepchem.com/synthesis-of-2-chloro-5-nitrobenzoic-acid/
https://www.benchchem.com/product/b107470?utm_src=pdf-body
https://www.benchchem.com/pdf/Common_side_reactions_in_the_synthesis_of_2_Chloro_5_nitrobenzaldehyde.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

To confirm the structure and purity of the synthesized 2-Chloro-5-nitrobenzamide, the
following standard analytical methods would be employed.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: A sample is dissolved in a deuterated
solvent (e.g., CDCIs or DMSO-ds) and analyzed in an NMR spectrometer.[9] *H and 13C NMR
spectra are recorded to confirm the chemical structure.[4][10]

e Infrared (IR) Spectroscopy: A small amount of the solid sample is analyzed using an FTIR
spectrometer with an ATR accessory to identify characteristic functional group vibrations.[9]

e Mass Spectrometry (MS): The sample is introduced into a mass spectrometer, typically via
Gas Chromatography (GC-MS), using electron ionization (El) to determine the molecular
weight and fragmentation pattern, further confirming the compound's identity.[9]

Mandatory Visualizations

The following diagrams illustrate the key logical and experimental relationships for 2-Chloro-5-
nitrobenzamide.
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Caption: Logical workflow for the synthesis and analysis of 2-Chloro-5-nitrobenzamide.
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Caption: Reactivity and chemical relationships of 2-Chloro-5-nitrobenzamide.

Biological Activity and Drug Development Context

While no specific signaling pathways for 2-Chloro-5-nitrobenzamide are documented, its
precursor, 2-chloro-5-nitrobenzoic acid, is a versatile compound used in the synthesis of
pharmaceuticals.[2] Derivatives of 2-chloro-5-nitrobenzoic acid have been synthesized and
evaluated for antibacterial activity against both Gram-positive and Gram-negative bacteria,
including methicillin-resistant Staphylococcus aureus (MRSA).[11]

Furthermore, the broader class of nitrobenzamide derivatives has been investigated for several
potential therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory
activities.[12] This suggests that 2-Chloro-5-nitrobenzamide is a compound of interest and a
valuable building block for developing novel therapeutic agents in drug discovery programs.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Page loading... [guidechem.com]
¢ 2. chemimpex.com [chemimpex.com]
e 3. Benzamide,2-chloro-5-nitro- | CAS#:16588-15-1 | Chemsrc [chemsrc.com]

e 4. 2-Chloro-5-nitrobenzamide | C7TH5CIN203 | CID 286562 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 5. benchchem.com [benchchem.com]

e 6. Page loading... [guidechem.com]

e 7. prepchem.com [prepchem.com]

e 8. benchchem.com [benchchem.com]

e 9. benchchem.com [benchchem.com]

e 10. dev.spectrabase.com [dev.spectrabase.com]
e 11. mdpi.com [mdpi.com]

e 12. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [physical and chemical properties of 2-Chloro-5-
nitrobenzamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107470#physical-and-chemical-properties-of-2-
chloro-5-nitrobenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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